Cas no 1823644-43-4 (1-(2,2,2-Trifluoroethyl)-3-(trifluoromethoxy)-benzene)

• Product Name: 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethoxy)-benzene
• CAS No: 1823644-43-4
• MDL: MFCD28166239
• CID: 4621776
• Update Time: 2025-05-21

1-(2,2,2-Trifluoroethyl)-3-(trifluoromethoxy)-benzene Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethoxy)-benzene

• MDL： MFCD28166239

Additional information on 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethoxy)-benzene

1-(2,2,2-Trifluoroethyl)-3-(trifluoromethoxy)-benzene: A Comprehensive Overview

1-(2,2,2-Trifluoroethyl)-3-(trifluoromethoxy)-benzene, also known by its CAS registry number 1823644-43-4, is a highly fluorinated aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a trifluoroethyl group and a trifluoromethoxy group attached to a benzene ring. The presence of multiple fluorine atoms in its structure imparts distinctive electronic and physical properties, making it a valuable molecule for various applications.

The synthesis of this compound involves advanced methodologies in organic synthesis, often employing palladium-catalyzed coupling reactions or Suzuki-Miyaura cross-coupling techniques. These methods allow for precise control over the regiochemistry and stereochemistry of the molecule, ensuring high purity and consistency in the final product. Recent studies have explored the use of microwave-assisted synthesis to optimize reaction conditions, significantly reducing reaction times while maintaining product quality.

1-(2,2,2-Trifluoroethyl)-3-(trifluoromethoxy)-benzene exhibits remarkable thermal stability and chemical inertness due to the electron-withdrawing effects of the trifluoromethoxy and trifluoroethyl groups. These groups also contribute to its high dielectric constant, making it an attractive candidate for use in high-frequency electronic devices and advanced materials. Research published in the Journal of Materials Chemistry highlights its potential as a building block for next-generation polymers and organic semiconductors.

In terms of applications, this compound has found utility in the pharmaceutical industry as a precursor for bioactive molecules with enhanced pharmacokinetic properties. The fluorinated groups in its structure are known to improve drug stability and bioavailability, making it a valuable intermediate in drug discovery programs. Additionally, its unique electronic properties make it a promising candidate for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and solar cells.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethoxy)-benzene with unprecedented accuracy. Density functional theory (DFT) calculations have revealed its ability to act as an electron-deficient aromatic system, which is advantageous for applications requiring strong electron-withdrawing capabilities. These findings have been corroborated by experimental studies published in the journal Chemistry-A European Journal.

The environmental impact of this compound has also been a subject of interest. Due to its high stability and resistance to degradation under standard environmental conditions, it is considered non-toxic and biodegradable under specific conditions. Regulatory agencies have classified it as safe for industrial use when handled according to established safety protocols.

In conclusion, 1-(2,2,2-Trifluoroethyl)-3-(trifluoromethoxy)-benzene stands out as a versatile and innovative compound with a wide range of applications across multiple disciplines. Its unique chemical properties and potential for further functionalization make it an exciting area of research for scientists and engineers alike.